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Compound of Interest

Compound Name: GFB-12811
Cat. No.: B15589154
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of a stock solution of GFB-12811, a selective CDKS5 inhibitor, using Dimethyl Sulfoxide (DMSO)
as the solvent. Adherence to this protocol is crucial for maintaining the integrity and activity of
the compound for use in various in vitro and in vivo experimental settings.

Compound Information

GFB-12811 is a potent and highly selective inhibitor of Cyclin-Dependent Kinase 5 (CDK5) with
an IC50 of 2.3 nM.[1][2][3] Its selectivity makes it a valuable tool for studying the biological
roles of CDKS5 in various physiological and pathological processes.

Table 1: Physicochemical Properties of GFB-12811
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Property Value Reference
Molecular Weight 449.44 g/mol [2][4]
Formula C22H23F4N50 [21[4]

CAS Number 2775311-17-4 [2][4]
Appearance Light yellow to yellow solid [4]
Solubility in DMSO 50 mg/mL (111.25 mM) [2][4][5]

Materials and Equipment

2.1. Reagents:

o GFB-12811 powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO), cell culture grade

(hygroscopic, use a fresh, unopened bottle)[4][6]

2.2. Equipment:

Analytical balance

Vortex mixer

Water bath sonicator

gloves

Laminar flow hood or a clean, designated workspace

Calibrated micropipettes and sterile, filtered pipette tips

Sterile, amber or opaque polypropylene microcentrifuge tubes

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
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Experimental Protocol: Preparation of a 10 mM GFB-
12811 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of GFB-12811 in DMSO. The
concentration can be adjusted based on experimental needs.

3.1. Pre-preparation:

e Bring the GFB-12811 powder and DMSO to room temperature before opening to prevent
condensation.

» Prepare a clean and sterile working area, preferably within a laminar flow hood.
o Wear appropriate PPE throughout the procedure.

3.2. Calculation of Required Mass and Volume: To prepare a 10 mM stock solution, use the

following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000
For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 449.44 g/mol / 1000 = 4.4944 mg

Table 2: Example Volumes of DMSO for Preparing GFB-12811 Stock Solutions

Desired Stock

Concentration Mass of GFB-12811 Volume of DMSO to Add
1 mM 1mg 2.2250 mL
5 mM 1mg 0.4450 mL
10 mM 1mg 0.2225 mL
10 mM 5mg 1.1125 mL

3.3. Dissolution Procedure:
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e Accurately weigh the required amount of GFB-12811 powder using an analytical balance
and place it into a sterile microcentrifuge tube.

e Add the calculated volume of high-quality, anhydrous DMSO to the tube.
 Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution.

« If the compound is not fully dissolved, sonicate the solution in a water bath for 5-10 minutes.
[4][5][6] Intermittently vortex the tube during sonication.

» Visually inspect the solution to ensure complete dissolution and no visible particulates
remain.

3.4. Aliquoting and Storage:

e Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,
amber or opaque polypropylene microcentrifuge tubes. This minimizes freeze-thaw cycles
which can degrade the compound.[4][6]

o Clearly label each aliquot with the compound name, concentration, date of preparation, and
solvent.

» Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term
storage (up to 1 month).[2][4][6]

Table 3: Recommended Storage Conditions

Storage Type Temperature Duration
Powder -20°C 3 years
4°C 2 years

In DMSO -80°C 6 months
-20°C 1 month

Experimental Workflow and Signaling Pathway
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The following diagrams illustrate the stock solution preparation workflow and the target
signaling pathway of GFB-12811.
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Caption: Workflow for GFB-12811 Stock Solution Preparation.
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Caption: GFB-12811 Mechanism of Action via CDK5 Inhibition.

Safety Precautions

+ GFB-12811 is for research use only and not for human or veterinary use.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15589154/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-gfb-12811-stock-solution-in-dmso
https://www.benchchem.com/product/b15589154/docs?utm_src=pdf-body-img#application-notes-and-protocols-preparation-of-gfb-12811-stock-solution-in-dmso
https://www.benchchem.com/product/b15589154/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-gfb-12811-stock-solution-in-dmso
https://www.benchchem.com/product/b15589154/docs?utm_src=pdf-body-img#application-notes-and-protocols-preparation-of-gfb-12811-stock-solution-in-dmso
https://www.benchchem.com/product/b15589154/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-gfb-12811-stock-solution-in-dmso
https://www.benchchem.com/product/b15589154/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-gfb-12811-stock-solution-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Handle the compound and DMSO in a well-ventilated area.

» Avoid contact with skin and eyes. In case of contact, wash immediately with copious
amounts of water.

e Consult the Safety Data Sheet (SDS) for complete safety information before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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